Cas no 4698-30-0 (4-amino-2-methylphenol sulfate (2:1))

4-amino-2-methylphenol sulfate (2:1) structure
4698-30-0 structure
Product Name:4-amino-2-methylphenol sulfate (2:1)
CAS No:4698-30-0
MF:C14H20N2O6S
MW:344.383402824402
CID:1522632
PubChem ID:78426
Update Time:2025-04-21

4-amino-2-methylphenol sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

    • 4-amino-2-methylphenol sulfate (2:1)
    • DTXSID6063565
    • Phenol, 4-amino-2-methyl-, sulfate (2:1)
    • Phenol, 4-amino-2-methyl-, sulfate (2:1) (salt)
    • 4698-30-0
    • Inchi: 1S/2C7H9NO.H2O4S/c2*1-5-4-6(8)2-3-7(5)9;1-5(2,3)4/h2*2-4,9H,8H2,1H3;(H2,1,2,3,4)
    • InChI Key: UKRWQRGQHBHTHZ-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.OC1=CC=C(C=C1C)N.OC1=CC=C(C=C1C)N

Computed Properties

  • Exact Mass: 344.1043
  • Monoisotopic Mass: 344.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 176A^2

Experimental Properties

  • Boiling Point: 278.8°C at 760 mmHg
  • Flash Point: 122.4°C
  • PSA: 167.1
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